6-Bromomethyl-2-chloro-4-methylquinoline
Cat. No. B8493996
M. Wt: 270.55 g/mol
InChI Key: AHXOJPDFZMIBIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08044068B2
Procedure details
To a solution of 6-bromomethyl-2-chloro-4-methylquinoline (0.39 g) in dimethyl sulfide (5 mL) was added 1 M aqueous sodium hydroxide (5 mL) at room temperature, and the mixture was stirred at 70° C. for 1 h. After cooled to room temperature, the reaction solution was diluted with ethyl acetate. The organic layer was washed with saturated brine, the organic layer was dried with anhydrous magnesium sulfate, then the desiccant was removed by filtration, and the filtrate was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (ethyl acetate/hexane=3:1−ethyl acetate/hexane/chloroform=1:3:1−ethyl acetate) to obtain (2-chloro-4-methylquinolin-6-yl)methanol (0.14 g).
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][C:3]1[CH:4]=[C:5]2[C:10](=[CH:11][CH:12]=1)[N:9]=[C:8]([Cl:13])[CH:7]=[C:6]2[CH3:14].[OH-:15].[Na+]>CSC.C(OCC)(=O)C>[Cl:13][C:8]1[CH:7]=[C:6]([CH3:14])[C:5]2[C:10](=[CH:11][CH:12]=[C:3]([CH2:2][OH:15])[CH:4]=2)[N:9]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0.39 g
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Type
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reactant
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Smiles
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BrCC=1C=C2C(=CC(=NC2=CC1)Cl)C
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CSC
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at 70° C. for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooled to room temperature
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WASH
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Type
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WASH
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Details
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The organic layer was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the organic layer was dried with anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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the desiccant was removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting residue was purified by silica gel column chromatography (ethyl acetate/hexane=3:1−ethyl acetate/hexane/chloroform=1:3:1−ethyl acetate)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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ClC1=NC2=CC=C(C=C2C(=C1)C)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.14 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
